Cas no 141020-28-2 (Benzyl 2-Acetamido-2,6-dideoxy-3-O-β-D-galactopyranosyl α-D-Galactopyranoside)

• Product Name: Benzyl 2-Acetamido-2,6-dideoxy-3-O-β-D-galactopyranosyl α-D-Galactopyranoside
• CAS No: 141020-28-2
• MF: C₂₁H₃₁NO₁₀
• MW: 457.471547365189
• CID: 1062558
• PubChem ID: 71313741
• Update Time: 2025-08-05

Benzyl 2-Acetamido-2,6-dideoxy-3-O-β-D-galactopyranosyl α-D-Galactopyranoside Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-Acetamido-2,6-dideoxy-3-O-β-D-galactopyranosyl α-D-Galactopyranoside
• Galβ1-3GalNAcα-Bn
• PhenylMethyl 2-(AcetylaMino)-2,6-dideoxy-3-O-β-D-galactopyranosyl- α-D-galactopyranoside
• 141020-28-2
• A-D-Galactopyranoside
• A-D-galactopyranosyl
• Benzyl 2-acetamido-2,6-dideoxy-3-O-beta-D-galactopyranosyl-alpha-D-galactopyranoside
• DTXSID50747094
• Benzyl 2-Acetamido-2,6-dideoxy-3-O-
• N-((2S,3R,4R,5S,6R)-2-(Benzyloxy)-5-hydroxy-6-methyl-4-(((2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-3-yl)acetamide
• N-[(2S,3R,4R,5S,6R)-5-hydroxy-6-methyl-2-phenylmethoxy-4-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide
• BENZYL 2-ACETAMIDO-2,6-DIDEOXY-3-O-BETA-D-GALACTOPYRANOSYL ALPHA-D-GALACTOPYRANOSIDE

• Inchi： 1S/C21H31NO10/c1-10-15(25)19(32-21-18(28)17(27)16(26)13(8-23)31-21)14(22-11(2)24)20(30-10)29-9-12-6-4-3-5-7-12/h3-7,10,13-21,23,25-28H,8-9H2,1-2H3,(H,22,24)/t10-,13-,14-,15+,16+,17+,18-,19-,20+,21+/m1/s1
• InChI Key： HGURJGMYXKMOOM-QAYXKSKNSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H]([C@@H](C)O[C@@H]([C@@H]1NC(C)=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 457.19479619g/mol
• Monoisotopic Mass: 457.19479619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 167Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 744.9±60.0 °C at 760 mmHg
• Flash Point: 404.3±32.9 °C
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

Benzyl 2-Acetamido-2,6-dideoxy-3-O-β-D-galactopyranosyl α-D-Galactopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Benzyl 2-Acetamido-2,6-dideoxy-3-O-β-D-galactopyranosyl α-D-Galactopyranoside

Recent Advances in the Study of Benzyl 2-Acetamido-2,6-dideoxy-3-O-β-D-galactopyranosyl α-D-Galactopyranoside (CAS: 141020-28-2)

The compound Benzyl 2-Acetamido-2,6-dideoxy-3-O-β-D-galactopyranosyl α-D-Galactopyranoside (CAS: 141020-28-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in glycobiology and drug development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the importance of glycosylation in various biological processes, including cell signaling, immune response, and pathogen recognition. The unique structure of Benzyl 2-Acetamido-2,6-dideoxy-3-O-β-D-galactopyranosyl α-D-Galactopyranoside, which features a benzyl-protected galactopyranoside moiety, makes it a valuable tool for investigating these processes. Researchers have successfully synthesized this compound using advanced glycosylation techniques, such as the Koenigs-Knorr reaction, followed by selective deprotection and purification steps.

In vitro studies have demonstrated that this compound exhibits promising biological activity, particularly in modulating glycan-protein interactions. For instance, it has been shown to inhibit the binding of certain lectins to their cognate glycans, suggesting potential applications in anti-inflammatory and anti-cancer therapies. Additionally, its stability under physiological conditions makes it a suitable candidate for further drug development.

Recent advancements in analytical techniques, such as NMR spectroscopy and mass spectrometry, have enabled researchers to characterize the compound with high precision. These studies have confirmed the structural integrity of Benzyl 2-Acetamido-2,6-dideoxy-3-O-β-D-galactopyranosyl α-D-Galactopyranoside and provided insights into its conformational dynamics in solution. Such detailed characterization is crucial for understanding its mechanism of action and optimizing its therapeutic potential.

Looking ahead, ongoing research is exploring the compound's efficacy in animal models of disease, with preliminary results indicating favorable pharmacokinetic properties. Future studies will focus on optimizing its synthesis for large-scale production and investigating its potential as a lead compound for novel therapeutics. The continued exploration of Benzyl 2-Acetamido-2,6-dideoxy-3-O-β-D-galactopyranosyl α-D-Galactopyranoside underscores its importance in advancing glycobiology and medicinal chemistry.